Cas no 1697535-73-1 (3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine)

• Product Name: 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine
• CAS No: 1697535-73-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6289879
• PubChem ID: 103164042
• Update Time: 2025-07-01

3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine
• 1697535-73-1
• EN300-1147677

• Inchi： 1S/C12H21N3/c1-3-5-10-11(8-9-6-4-7-9)14-15(2)12(10)13/h9H,3-8,13H2,1-2H3
• InChI Key： UCVLWGGEZVPXDB-UHFFFAOYSA-N
• SMILES： N1=C(C(=C(N)N1C)CCC)CC1CCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine (CAS No. 1697535-73-1)

The compound 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine (CAS No. 1697535-73-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with cyclobutylmethyl, methyl, and propyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine has surged, driven by advancements in drug discovery and material science. This compound’s structural versatility allows for modifications that can enhance its solubility, stability, and binding affinity, making it a valuable tool for medicinal chemistry projects. Additionally, its low toxicity profile and synthetic accessibility have made it a popular subject in academic and industrial laboratories.

One of the most frequently searched questions about this compound revolves around its synthesis methods. Researchers often inquire about optimized routes to produce 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine with high yield and purity. Common techniques include multistep organic synthesis involving condensation, cyclization, and functional group transformations. The use of catalysts and green chemistry principles has also been explored to improve the efficiency of its production, aligning with the growing emphasis on sustainable chemistry.

Another area of interest is the biological activity of 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine. Preliminary studies suggest that it may exhibit anti-inflammatory or antimicrobial properties, though further validation is required. Its mechanism of action is hypothesized to involve modulation of signaling pathways, making it a potential candidate for treating chronic diseases. These findings have sparked discussions in online forums and scientific communities, with many users seeking detailed structure-activity relationship (SAR) data.

The compound’s physical and chemical properties are also a key focus for researchers. Its molecular weight, melting point, and solubility in various solvents are critical parameters for formulation development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and quantify 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine in different matrices. These details are often sought after by professionals working in quality control and regulatory compliance.

In the context of intellectual property, patents and publications related to 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine have been increasing. Companies and academic institutions are actively investigating its applications, leading to a competitive landscape. Searches for patent filings and licensing opportunities reflect the commercial potential of this compound, particularly in the pharmaceutical and agrochemical sectors.

Finally, the safety and handling guidelines for 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine are essential for laboratory personnel. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper waste disposal methods. These practices ensure safe and responsible use in research settings.

In summary, 3-(cyclobutylmethyl)-1-methyl-4-propyl-1H-pyrazol-5-amine (CAS No. 1697535-73-1) represents a fascinating area of study with broad implications for science and industry. Its multifunctional design, coupled with ongoing research into its applications, positions it as a compound of significant interest for years to come.